Cas no 7770-45-8 (4-Hydroxy-1-naphthaldehyde)

• Product Name: 4-Hydroxy-1-naphthaldehyde
• CAS No: 7770-45-8
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• MDL: MFCD00053486
• CID: 47773
• PubChem ID: 344290
• Update Time: 2025-04-18

4-Hydroxy-1-naphthaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-1-naphthaldehyde
• 4-Hydroxy-naphthaldehyde
• 4-hydroxynaphthalene-1-carbaldehyde
• 1-Naphthaldehyde,4-hydroxy- (6CI,7CI,8CI)
• 4-Hydroxy-1-naphthalenecarbaldehyde
• 4-Hydroxy-1-naphthalenecarboxaldehyde
• 4-Hydroxynaphthalene-1-carboxaldehyde
• NSC 401124
• FT-0676119
• CS-0119846
• 4-hydroxy-1-napthaldehyde
• EN300-1276828
• AS-58947
• AKOS006341291
• DTXSID50322380
• MFCD00053486
• AC6805
• 7770-45-8
• 4-Hydroxy-1-naphthaldehyde, 98%
• 4-hydroxy-1-naphtaldehyde
• NSC401124
• 4-hydroxy naphthaldehyde
• (e)-4-(hydroxymethylene)naphthalen-1(4h)-one
• 4-formyl-1-naphthol
• A839165
• 4-hydroxy-naphthalene-1-carbaldehyde
• SY045977
• 1-Naphthalenecarboxaldehyde, 4-hydroxy-
• NSC-401124
• 4-hydroxy- 1-naphthaldehyde
• SCHEMBL146732
• CHEMBL4457110
• 4-hydroxynaphthaldehyde
• 1-Naphthocarbaldehyde, 4-hydroxy-
• DB-080701
• DTXCID00273499
• STL455105

• MDL： MFCD00053486
• Inchi： 1S/C11H8O2/c12-7-8-5-6-11(13)10-4-2-1-3-9(8)10/h1-7,13H
• InChI Key： LORPDGZOLAPNHP-UHFFFAOYSA-N
• SMILES： OC1C=CC(C=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 172.05244
• Monoisotopic Mass: 172.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Off white or brown powder
• Density: 1.288
• Melting Point: 179-182 °C (lit.)
• Boiling Point: 364.9 °C at 760 mmHg
• Flash Point: 364.9 °C at 760 mmHg
• Refractive Index: 1.719
• PSA: 37.3
• LogP: 2.35790
• Solubility: Not determined

4-Hydroxy-1-naphthaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives